Cas no 2034613-59-5 (2-(thiophen-3-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide)

• Product Name: 2-(thiophen-3-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide
• CAS No: 2034613-59-5
• MF: C₁₃H₁₂N₄OS₂
• MW: 304.390579223633
• CID: 5337915
• Update Time: 2025-06-23

2-(thiophen-3-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(thiophen-3-yl)-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)acetamide
• 2-thiophen-3-yl-N-[(1-thiophen-3-yltriazol-4-yl)methyl]acetamide
• 2-(thiophen-3-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide

• Inchi： 1S/C13H12N4OS2/c18-13(5-10-1-3-19-8-10)14-6-11-7-17(16-15-11)12-2-4-20-9-12/h1-4,7-9H,5-6H2,(H,14,18)
• InChI Key： CYLOXZPJQSIVEE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(NCC1=CN(C2=CSC=C2)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 1.5
• Topological Polar Surface Area: 116

Additional information on 2-(thiophen-3-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide

Introduction to 2-(thiophen-3-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide (CAS No. 2034613-59-5)

2-(thiophen-3-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide, identified by its CAS number 2034613-59-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the integration of heterocyclic scaffolds, specifically thiophene and triazole rings, which are well-documented for their diverse biological activities. The structural motif of this molecule underscores its potential as a versatile pharmacophore, capable of interacting with multiple biological targets.

The presence of the thiophen-3-yl moiety in both the principal aromatic ring and the triazole substituent introduces a unique electronic and steric environment. Thiophenes are known for their stability and ability to participate in π-stacking interactions, which can be exploited in drug design to enhance binding affinity and selectivity. The 1H-1,2,3-triazol-4-yl group serves as a key linker, connecting the thiophene ring to an acetamide moiety. This triazole ring is particularly noteworthy, as it is frequently employed in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding. The acetamide portion of the molecule provides a polar interaction surface, which can facilitate solubility and cell membrane permeability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater precision. Studies indicate that the 2-(thiophen-3-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide scaffold may exhibit inhibitory activity against various enzymes implicated in inflammatory pathways. For instance, preliminary docking studies suggest that it could interact with cyclooxygenase (COX) enzymes, which are central targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the triazole moiety's ability to engage with adenosine receptors has been explored in contexts related to neuroprotection and cardiovascular health.

The synthesis of this compound represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step process involves cross-coupling reactions between thiophene derivatives and azide precursors to form the triazole ring. Subsequent functionalization introduces the acetamide group, culminating in a highly decorated molecular framework. Techniques such as palladium-catalyzed coupling reactions have been instrumental in constructing the necessary carbon-carbon bonds with high efficiency and yield. The use of protecting group strategies ensures that each functional transformation is carried out under optimal conditions without unwanted side reactions.

In vitro studies have begun to unravel the pharmacological profile of 2-(thiophen-3-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide. Initial assays have shown promising activity against enzymes such as lipoxygenase (LOX), which plays a critical role in the production of pro-inflammatory mediators like leukotrienes. The dual thiophene groups may contribute to sustained binding interactions due to their hydrophobic nature, while the polar acetamide side chain enhances solubility in aqueous environments. This balance between hydrophobicity and polarity is often sought after in drug candidates designed for oral administration.

The potential therapeutic applications of this compound are broadening with each new study. Beyond its anti-inflammatory properties, researchers are investigating its role in modulating oxidative stress pathways. The thiophene scaffold is known for its antioxidant capabilities when incorporated into specific molecular architectures. Combined with the bioisosteric properties of triazoles, this compound may offer a dual mechanism of action—both by inhibiting pro-inflammatory enzymes and by scavenging reactive oxygen species (ROS). Such multifaceted approaches are increasingly favored in drug development due to their ability to address complex pathological processes more effectively than single-target agents.

Advances in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have facilitated detailed structural characterization of 2-(thiophen-3-yl)-N-{[1-(thiophen-3-y)]methyl}acetamide. High-resolution NMR spectra confirm the connectivity predicted by synthetic routes, while mass spectrometry provides insights into fragmentation patterns that can inform further derivatization efforts. These analytical techniques are essential for ensuring batch-to-batch consistency during pharmaceutical production. Additionally, computational methods such as density functional theory (DFT) calculations have been employed to optimize molecular geometry and predict spectroscopic data before experimental validation.

The integration of machine learning models into drug discovery pipelines has accelerated the identification of promising candidates like this one. Predictive algorithms can analyze large datasets containing known bioactive compounds to identify structural features that correlate with therapeutic efficacy. By leveraging these models, researchers can prioritize synthetic routes that maximize chances of success while minimizing experimental trial-and-error. The thiophen-thiazole combination observed in this molecule is one such feature that machine learning models often associate with high biological activity across multiple disease indications.

Future directions for research on CAS No 2034613 59 5 include exploring its potential as an antiviral agent or anticancer therapeutic. Thiophene-based compounds have shown promise against viral proteases and kinases due to their ability to disrupt critical enzymatic cycles without significant off-target effects. Preclinical studies may also investigate its suitability for combination therapies—where it could synergize with existing drugs by targeting different aspects of disease pathology. The versatility inherent in its structure allows for modifications at multiple positions without losing core biological activity.

The development pipeline for this compound exemplifies how interdisciplinary collaboration drives innovation in pharmaceutical sciences today。 Experts from organic chemistry collaborate closely with biochemists who perform enzyme assays; medicinal chemists design virtual screening campaigns; while pharmacologists conduct behavioral studies on animal models。 Such holistic approaches ensure that compounds like 2-(thiophen 3 yl) N {[1 (thiophen 3 yl) 1H 1 2 3 triazol 4 yl]methyl}acetamide progress efficiently through preclinical testing phases toward clinical trials。